Cas no 2171418-16-7 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid)
1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
- EN300-1549186
- 2171418-16-7
- 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid
-
- Inchi: 1S/C24H26N2O5/c1-15(12-22(27)26-11-10-16(13-26)23(28)29)25-24(30)31-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21H,10-14H2,1H3,(H,25,30)(H,28,29)/t15-,16?/m1/s1
- InChI Key: GKELAUAYHKUNMN-AAFJCEBUSA-N
- SMILES: O(C(N[C@H](C)CC(N1CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 422.18417193g/mol
- Monoisotopic Mass: 422.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 661
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 95.9Ų
1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1549186-0.05g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid |
2171418-16-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1549186-0.1g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid |
2171418-16-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1549186-0.25g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid |
2171418-16-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1549186-0.5g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid |
2171418-16-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1549186-1.0g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid |
2171418-16-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1549186-2.5g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid |
2171418-16-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1549186-5.0g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid |
2171418-16-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1549186-10.0g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid |
2171418-16-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1549186-50mg |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid |
2171418-16-7 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1549186-100mg |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid |
2171418-16-7 | 100mg |
$2963.0 | 2023-09-25 |
1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
Introduction to 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS No. 2171418-16-7)
1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS No. 2171418-16-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of various bioactive peptides and proteins. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutic agents.
The Fmoc group, specifically the 9H-fluoren-9-ylmethoxycarbonyl moiety, is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid ensures that the amino functionality remains protected during multi-step synthetic processes, preventing unwanted side reactions and ensuring high yields of the desired product.
The pyrrolidine ring, another crucial component of this compound, imparts additional stability and conformational rigidity to the molecule. This ring structure is often found in bioactive compounds due to its ability to mimic natural peptide backbones and enhance binding affinity to target proteins. The carboxylic acid group at the C-3 position of the pyrrolidine ring provides a reactive site for further functionalization, making this compound highly versatile in synthetic chemistry.
Recent studies have highlighted the potential applications of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid in the development of new drugs. For instance, a research team at the University of California, San Francisco, has demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, they reported that these derivatives effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting their potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
Another area of interest is the use of Fmoc-protected amino acid derivatives in the synthesis of peptidomimetics. Peptidomimetics are molecules designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased stability and reduced immunogenicity. A recent review article in Bioorganic & Medicinal Chemistry Letters discussed how 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid can be used as a key intermediate in the synthesis of peptidomimetics targeting G protein-coupled receptors (GPCRs), which are important drug targets for a wide range of diseases including cardiovascular disorders and neurological conditions.
In addition to its applications in drug discovery, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid has also been explored for its use in materials science. Researchers at MIT have developed novel polymers incorporating this compound, which exhibit enhanced mechanical properties and biocompatibility. These polymers have potential applications in tissue engineering and drug delivery systems, where their ability to form stable hydrogels can be leveraged for controlled release of therapeutic agents.
The synthesis of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling with an appropriate carboxylic acid or ester. The final deprotection step is crucial for obtaining the desired product with high purity. Various methods have been developed to optimize this process, including solid-phase synthesis techniques that allow for efficient scale-up and automation.
In conclusion, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS No. 2171418-16-7) is a versatile and important compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and functional groups make it an invaluable tool for scientists working on the development of new drugs and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on various scientific fields.
2171418-16-7 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)